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CAS No.: 125126-63-8
Cat. No.: B1583492
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1-(2,4-Difluorophenyl)-1H-pyrrole is a substituted aromatic heterocycle. Its structure is
composed of a five-membered pyrrole ring, a fundamental unit in numerous biologically active
natural products and pharmaceuticals, attached via its nitrogen atom to a 2,4-difluorophenyl
group.[1] The pyrrole ring system is a key component in marketed drugs with activities ranging
from anticancer to antibacterial and anti-inflammatory.[1]

The strategic incorporation of fluorine atoms onto the phenyl substituent is a widely used
technique in modern medicinal chemistry. Fluorine's unique properties—high electronegativity,
small size, and ability to form strong carbon-fluorine bonds—can significantly modulate a
molecule's pharmacokinetic and pharmacodynamic profile. This includes enhancing metabolic
stability, improving binding affinity to target proteins, and altering lipophilicity to optimize cell
permeability. Consequently, 1-(2,4-difluorophenyl)-1H-pyrrole serves as a critical building
block for the synthesis of novel therapeutic agents.

Molecular Structure and Physicochemical
Properties
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The core of the molecule is the planar, aromatic pyrrole ring. The nitrogen atom's lone pair of
electrons participates in the 1t-electron system, fulfilling Hiickel's rule for aromaticity. This
delocalization of electrons influences the ring's reactivity, making it susceptible to electrophilic
substitution. The attached 2,4-difluorophenyl ring is electronically influenced by the two fluorine
atoms, which exert a strong electron-withdrawing inductive effect, impacting the overall electron
density and chemical behavior of the molecule.

Physicochemical Data

Quantitative data for 1-(2,4-difluorophenyl)-1H-pyrrole has been compiled in the table below.
Note that some physical properties are predicted values from chemical databases.

Property Value Source
CAS Number 125126-63-8 [2]
Molecular Formula CioH7F2N Calculated
Molecular Weight 179.17 g/mol Calculated
Appearance Yellow to orange powder [2]

Boiling Point 225.3 £ 30.0 °C (Predicted) [2]

Density 1.17 £ 0.1 g/cm? (Predicted) [2]

Flash Point 90 °C (Predicted) [2]
Solubility Almost insoluble in water [2]

Spectroscopic Characterization

Spectroscopic analysis is essential for the structural confirmation of 1-(2,4-difluorophenyl)-1H-
pyrrole. The expected spectral data are outlined below, based on established principles and
data from analogous structures.[3][4][5]
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Technique Expected Observations

Pyrrole Protons: Two sets of multiplets. The o-
protons (C2, C5) are expected around & 6.8-7.2
ppm, and the B-protons (C3, C4) are expected
H NMR slightly upfield around & 6.2-6.5 ppm.[6]
Difluorophenyl Protons: Three distinct multiplets
in the aromatic region (& 7.0-7.8 ppm), showing
complex splitting due to both H-H and H-F

coupling.

Pyrrole Carbons: a-carbons (C2, C5) are
expected around & 120-125 ppm, and -carbons
(C3, C4) around 6 110-115 ppm. Difluorophenyl

13C NMR Carbons: Six signals, with the carbon atoms
directly bonded to fluorine exhibiting large C-F
coupling constants. The C-F signals are
anticipated at 6 155-165 ppm.

Two distinct signals are expected for the non-
equivalent fluorine atoms at the C2 and C4

F NMR iy o :
positions of the phenyl ring, likely appearing as

multiplets due to F-F and F-H coupling.

C-H stretching (Aromatic): ~3100-3150 cm™1,

C=C stretching (Aromatic): ~1500-1600 cm™1,
IR (Infrared) C-N stretching: ~1300-1380 cm~*. C-F

stretching: Strong, characteristic bands in the

fingerprint region, ~1100-1250 cm™1.

Molecular lon (M*): A prominent peak at m/z =

MS (M Spec) 179. Fragmentation may involve the loss of the
ass Spec

P difluorophenyl group or cleavage of the pyrrole

ring.

Synthesis Methodologies

The synthesis of N-substituted pyrroles is a well-established field, with two primary named
reactions being the most reliable and versatile: the Clauson-Kaas synthesis and the Paal-Knorr
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synthesis.

Clauson-Kaas Pyrrole Synthesis

This method is a highly effective route for preparing N-substituted pyrroles from primary
amines.[7] It involves the acid-catalyzed reaction of 2,4-difluoroaniline with 2,5-
dimethoxytetrahydrofuran.[7][8] The latter serves as a stable and easy-to-handle synthetic
equivalent of a 1,4-dicarbonyl compound.[9]

e Reaction Setup: To a round-bottom flask, add 2,4-difluoroaniline (1.0 equivalent) and 2,5-
dimethoxytetrahydrofuran (1.0-1.2 equivalents).

e Solvent and Catalyst: Add glacial acetic acid as both the solvent and the acid catalyst.

o Heating: Heat the mixture to reflux (typically 100-120 °C) and monitor the reaction progress
using Thin Layer Chromatography (TLC).

o Workup: Once the reaction is complete, cool the mixture to room temperature and pour it into
a beaker of ice water.

o Neutralization & Extraction: Neutralize the solution with a base (e.g., sodium carbonate or
sodium hydroxide) until it is slightly alkaline. Extract the aqueous layer with an organic
solvent such as ethyl acetate or dichloromethane (3x).

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product is then purified by column
chromatography on silica gel to yield pure 1-(2,4-difluorophenyl)-1H-pyrrole.

(Zld-g;;uisggr?iﬂfe [2 Add Acetic Acid > [3 Heat to Reflux > [4, Quench & Neutralize > [ 5. Extract > [ 6. Purify > Final Product
2,5-Dimethoxytetrahydrofuran) (Solvent/Catalyst) (100-120°C) (Ice Water, Na2COs) (Ethyl Acetate) Column Chromatography)

Click to download full resolution via product page

Clauson-Kaas Synthesis Workflow

Paal-Knorr Pyrrole Synthesis
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The Paal-Knorr synthesis is another cornerstone method, involving the condensation of a 1,4-
dicarbonyl compound (like 2,5-hexanedione or succinaldehyde) with a primary amine.[4][10]
[11] The reaction is typically acid-catalyzed and proceeds through the formation of a
hemiaminal intermediate, which then cyclizes and dehydrates to form the aromatic pyrrole ring.

[4115]

The mechanism involves an initial nucleophilic attack by the amine on one of the protonated
carbonyl groups to form a hemiaminal.[4] This is followed by an intramolecular attack of the
nitrogen on the second carbonyl group. The resulting cyclic intermediate then undergoes two
successive dehydration steps to eliminate water and form the stable aromatic pyrrole ring. The
ring-formation step is generally considered the rate-determining step of the reaction.[10]
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Paal-Knorr Synthesis Mechanism

Applications in Drug Development and Medicinal
Chemistry
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The 1-(2,4-difluorophenyl)-1H-pyrrole moiety is a privileged scaffold in the design of bioactive
molecules. The pyrrole core provides a rigid, aromatic framework capable of participating in
various non-covalent interactions with biological targets, while the difluorophenyl group acts as
a powerful modulator of physicochemical properties.

Derivatives of this core structure have been investigated for a range of therapeutic applications:

o Anticancer Activity: Several studies have explored derivatives of 1-(2,4-difluorophenyl)-5-
oxopyrrolidine as cytotoxic agents against triple-negative breast cancer, prostate cancer, and
melanoma cell lines.[12] The presence of the difluorophenyl group is often crucial for
achieving high potency.

« Antimicrobial and Antiviral Agents: The pyrrole nucleus is a common feature in compounds
with antimicrobial and antiviral properties.[13] Fluorination can enhance these activities by
improving cell penetration and resistance to metabolic degradation.

e Enzyme Inhibition: The structure is suitable for designing inhibitors of various enzymes. The
difluorophenyl group can engage in specific interactions within an enzyme's active site, such
as halogen bonding or hydrophobic interactions, leading to potent and selective inhibition.

The following diagram illustrates a hypothetical interaction between a 1-(2,4-
difluorophenyl)-1H-pyrrole derivative and an enzyme active site, highlighting key structural
contributions to binding affinity.
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Conceptual Ligand-Enzyme Interactions

Safety and Handling

As with any laboratory chemical, 1-(2,4-difluorophenyl)-1H-pyrrole should be handled with
appropriate care. While a specific Safety Data Sheet (SDS) for this exact compound should
always be consulted, general precautions for related aromatic amines and heterocyclic
compounds apply.

Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab
coat, and chemical-resistant gloves.[14][15]

» Handling: Handle in a well-ventilated area or under a chemical fume hood to avoid inhalation
of dust or vapors. Avoid contact with skin and eyes. Take precautionary measures against
static discharge.[14]

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong acids and oxidizing agents.

o Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.
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Conclusion

1-(2,4-Difluorophenyl)-1H-pyrrole is a molecule of considerable strategic importance. Its
structure elegantly combines the biologically relevant pyrrole scaffold with the property-
modulating effects of difluorophenyl substitution. Well-established synthetic routes like the
Clauson-Kaas and Paal-Knorr reactions make it readily accessible for research and
development. Its utility as a precursor for novel therapeutic agents, particularly in oncology and
infectious diseases, ensures that it will remain a focal point of investigation for medicinal
chemists and drug discovery professionals. A thorough understanding of its structure,
properties, and synthesis is paramount for harnessing its full potential in the creation of next-
generation pharmaceuticals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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